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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyl dodecanedioate is a versatile diester that serves as a highly effective emollient, skin

conditioning agent, and solvent in a variety of skincare and cosmetic formulations.[1] A product

of the esterification of dodecanedioic acid and butyl alcohol, this ingredient is valued for its

ability to impart a smooth, non-greasy feel to the skin, improve the texture of formulations, and

act as a carrier for active ingredients.[1] These application notes provide detailed protocols for

the formulation and evaluation of skincare products containing Dibutyl dodecanedioate,

offering a guide for researchers and formulators in the development of innovative and stable

cosmetic products.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Dibutyl dodecanedioate
is fundamental to its effective application in skincare formulations. These properties influence

its sensory characteristics, stability, and compatibility with other ingredients.
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Property Value Reference

Molecular Formula C20H38O4 [1][2]

Molecular Weight 342.5 g/mol [2][3]

CAS Number 15677-90-4 [1][3]

Appearance Information not available [1]

Boiling Point 375.2 °C at 760 mmHg [1]

Flash Point 168.2 °C [1]

Density 0.936 g/cm³ [1]

Refractive Index 1.449 [1]

Solubility Information not available [1]

Applications in Skincare Formulations
Dibutyl dodecanedioate's primary functions in skincare products include:

Emollient: As an emollient, it helps to soften and smooth the skin by forming a protective

layer that reduces water loss.[4] Emollient esters like Dibutyl dodecanedioate are crucial

for maintaining skin hydration and improving its overall appearance.[5][6]

Skin Conditioning Agent: It enhances the skin's texture and feel, leaving it with a pleasant,

non-greasy finish.[1]

Solvent and Carrier: Dibutyl dodecanedioate can effectively dissolve and deliver other

active ingredients within a formulation, potentially enhancing their efficacy.[1] It is particularly

useful for solubilizing organic UV filters and aiding in pigment wetting in color cosmetics.[7]

Texture Modifier: In emulsions, it contributes to the desired viscosity and spreadability,

impacting the overall sensory experience of the product.[5][8] Emollient esters are typically

used at concentrations between 3-20% w/w in skincare emulsions.[5][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lookchem.com/casno15677-90-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-dodecanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-dodecanedioate
https://www.benchchem.com/product/b106364
https://www.lookchem.com/casno15677-90-4.html
https://www.benchchem.com/product/b106364
https://www.lookchem.com/casno15677-90-4.html
https://www.lookchem.com/casno15677-90-4.html
https://www.lookchem.com/casno15677-90-4.html
https://www.lookchem.com/casno15677-90-4.html
https://www.lookchem.com/casno15677-90-4.html
https://www.lookchem.com/casno15677-90-4.html
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://3vsigmausa.com/emollients-the-key-to-nurturing-skin-in-the-early-stages-of-cosmetic-formulation/
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.researchgate.net/publication/267818044_Evaluating_the_Physiochemical_Properties_of_Emollient_Esters_for_Cosmetic_Use
https://www.lookchem.com/casno15677-90-4.html
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.lookchem.com/casno15677-90-4.html
https://www.aston-chemicals.com/assets/Publications/Publication%20-%20Aston%20-%20Personal%20Care%20mag%20Esters%20article%20Nov%2017.pdf
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.soapchefblog.com/post/esters-in-formulation-the-art-of-cascading-emollients
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.researchgate.net/publication/267818044_Evaluating_the_Physiochemical_Properties_of_Emollient_Esters_for_Cosmetic_Use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Formulation: Oil-in-Water (O/W) Moisturizing
Cream
This sample formulation demonstrates the incorporation of Dibutyl dodecanedioate in a

typical O/W cream. The concentration of emollients can be adjusted based on the desired

sensory profile and skin feel.[5][6][8]

Phase Ingredient INCI Name % w/w

A Deionized Water Aqua q.s. to 100

Glycerin Glycerin 3.00

Xanthan Gum Xanthan Gum 0.20

B
Dibutyl

dodecanedioate

Dibutyl

dodecanedioate
8.00

Cetearyl Alcohol Cetearyl Alcohol 3.00

Glyceryl Stearate Glyceryl Stearate 2.00

Stearic Acid Stearic Acid 2.00

C
Phenoxyethanol (and)

Ethylhexylglycerin

Phenoxyethanol (and)

Ethylhexylglycerin
1.00

Fragrance Parfum 0.10

Manufacturing Procedure:

Heat Phase A and Phase B separately to 75°C.

Add Phase B to Phase A with constant stirring.

Homogenize for 3-5 minutes.

Cool to 40°C with gentle stirring.

Add Phase C and mix until uniform.
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Experimental Protocols
The following protocols are designed to assess the stability, skin permeation, and sensory

characteristics of a skincare formulation containing Dibutyl dodecanedioate.

Stability Testing of an Oil-in-Water Cream
Objective: To evaluate the physical and chemical stability of an O/W cream containing Dibutyl
dodecanedioate under accelerated conditions.

Methodology:

Sample Preparation: Prepare the O/W cream as described in the sample formulation.

Package the cream in its final intended packaging and in inert glass containers for

comparison.

Storage Conditions:

Room Temperature: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Freeze-Thaw Cycling: -10°C for 24 hours, then 25°C for 24 hours (3 cycles)

Evaluation Time Points: 0, 1, 2, and 3 months.

Parameters to Evaluate:

Macroscopic Appearance: Color, odor, phase separation, creaming, and crystallization.

Microscopic Analysis: Droplet size and distribution using a microscope.

pH Measurement: At each time point.

Viscosity Measurement: Using a viscometer at controlled temperature.

Figure 1. Workflow for Stability Testing of an O/W Cream.
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In Vitro Skin Permeation Study
Objective: To assess the permeation of a model active ingredient from a formulation containing

Dibutyl dodecanedioate through a skin model.

Methodology:

Skin Model: Use a synthetic membrane or excised human/porcine skin.

Diffusion Cell: Employ a Franz diffusion cell with a donor and a receptor chamber separated

by the skin model.

Receptor Fluid: A phosphate-buffered saline (PBS) at pH 7.4, maintained at 32°C.

Test Formulation: The O/W cream containing Dibutyl dodecanedioate and a model active

ingredient (e.g., caffeine).

Procedure:

Mount the skin in the Franz cell.

Apply a finite dose of the formulation to the skin surface in the donor chamber.

At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 24 hours), withdraw samples from the

receptor fluid.

Analyze the concentration of the active ingredient in the withdrawn samples using a

suitable analytical method (e.g., HPLC).

Data Analysis: Calculate the cumulative amount of the active ingredient permeated per unit

area over time.

Figure 2. Workflow for In Vitro Skin Permeation Study.

Sensory Evaluation
Objective: To characterize the sensory profile of a formulation containing Dibutyl
dodecanedioate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Panelists: A trained sensory panel of at least 10 individuals.

Test Product: The O/W cream containing Dibutyl dodecanedioate.

Reference Product: A similar formulation without Dibutyl dodecanedioate or with a different

emollient.

Procedure:

Apply a standardized amount of the test and reference products to the panelists' forearms.

Panelists evaluate the products based on a set of predefined sensory attributes at different

time points (e.g., during application, immediately after, and 5 minutes after).

Sensory Attributes:

Pick-up: Ease of removal from the container.

Spreadability: Ease of application on the skin.

Absorption: Speed at which the product is absorbed.

Greasiness: Oily feeling on the skin.

Tackiness: Sticky feeling on the skin.

Smoothness: Sensation of smoothness on the skin.

After-feel: The final sensation on the skin after the product has dried.

Data Analysis: Use statistical methods to analyze the sensory data and create a sensory

map to visualize the differences between the products.[9]

Figure 3. Workflow for Sensory Evaluation of a Skincare Formulation.

Quality Control
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To ensure the consistency and quality of formulations containing Dibutyl dodecanedioate, the

following quality control parameters for the raw material should be considered:

Appearance: Visual inspection for clarity and color.

Odor: Olfactory assessment for characteristic odor.

Acid Value: Titration to determine the amount of free carboxylic acids.

Saponification Value: Titration to measure the amount of ester.

Purity: Gas Chromatography (GC) to determine the percentage of Dibutyl dodecanedioate.

Conclusion
Dibutyl dodecanedioate is a valuable ingredient in modern skincare formulations, offering

excellent emolliency, a desirable sensory profile, and functional benefits as a solvent and

carrier. The protocols outlined in these application notes provide a framework for the systematic

development and evaluation of skincare products containing this versatile diester. By

understanding its physicochemical properties and employing robust testing methodologies,

formulators can create stable, effective, and sensorially pleasing products that meet the

demands of today's consumers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 15677-90-4,dibutyl dodecanedioate | lookchem [lookchem.com]

2. Dibutyl dodecanedioate | C20H38O4 | CID 85052 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Dibutyl dodecanedioate | 15677-90-4 | Benchchem [benchchem.com]

4. 3vsigmausa.com [3vsigmausa.com]

5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/product/b106364?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno15677-90-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-dodecanedioate
https://www.benchchem.com/product/b106364
https://3vsigmausa.com/emollients-the-key-to-nurturing-skin-in-the-early-stages-of-cosmetic-formulation/
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

7. aston-chemicals.com [aston-chemicals.com]

8. soapchefblog.com [soapchefblog.com]

9. tojned.net [tojned.net]

To cite this document: BenchChem. [Application Notes and Protocols: Dibutyl
Dodecanedioate in Skincare Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106364#formulation-of-dibutyl-dodecanedioate-in-
skincare-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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